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Compound of Interest

Compound Name: N-(2-Hydroxypropyl)morpholine

Cat. No.: B043313 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-(2-
Hydroxypropyl)morpholine (CAS: 2109-66-2), a versatile chemical compound with significant

applications in pharmaceuticals, industrial processes, and cosmetics. This document details its

chemical and physical properties, experimental protocols for its synthesis and analysis, and

explores its mechanisms of action in key applications.

Chemical and Physical Properties
N-(2-Hydroxypropyl)morpholine is a colorless to pale yellow liquid characterized by its

solubility in both water and organic solvents.[1] This amphiphilic nature makes it a valuable

ingredient in a variety of formulations.[1] A summary of its key quantitative properties is

presented in Table 1.

Table 1: Chemical and Physical Properties of N-(2-Hydroxypropyl)morpholine
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Property Value Reference(s)

CAS Number 2109-66-2 [1]

Molecular Formula C₇H₁₅NO₂ [1]

Molecular Weight 145.2 g/mol [1]

Appearance
Colorless to yellow to orange

clear liquid
[1]

Purity ≥ 98% (GC) [1]

Density 1.02 g/cm³ [1]

Boiling Point 218 °C [1]

Refractive Index n20D 1.47 [1]

LogP (Octanol/Water Partition

Coefficient)
-0.301 (Calculated) [2]

Water Solubility (logS) 0.32 (Calculated) [2]

Experimental Protocols
Synthesis of N-(2-Hydroxypropyl)morpholine
A straightforward and high-yield synthesis of N-(2-Hydroxypropyl)morpholine involves the

reaction of morpholine with propylene oxide.[3]

Materials:

Morpholine (10 moles, 871.2 g)

Propylene oxide (10 moles, 580.8 g)

2-liter flask

Procedure:

Combine morpholine and propylene oxide in the 2-liter flask.
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Allow the mixture to stand at room temperature for seven days.

Following the incubation period, purify the product by vacuum distillation.

Collect the N-(2-Hydroxypropyl)morpholine fraction, which distills at 63°-65° C at 0.25 mm

of Hg.[3]

This method typically results in a yield of approximately 96.1%.[3] Gas chromatographic

analysis of the product confirms the presence of a single compound, indicating no formation of

positional isomers.[3]

Synthesis Workflow of N-(2-Hydroxypropyl)morpholine

Reactants
Morpholine (10 moles)

Propylene Oxide (10 moles)

Mixing
Combine in a 2L flask

Step 1

Reaction
Incubate at room temperature for 7 days

Step 2

Purification
Vacuum Distillation (63-65°C @ 0.25 mm Hg)

Step 3

Product
N-(2-Hydroxypropyl)morpholine

(Yield: ~96.1%)

Step 4

Click to download full resolution via product page
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Synthesis Workflow

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)
While a specific, validated GC-MS protocol for N-(2-Hydroxypropyl)morpholine is not readily

available in the reviewed literature, a general method for the analysis of morpholine can be

adapted. This involves derivatization to a more volatile and thermally stable compound, N-

nitrosomorpholine (NMOR), prior to analysis.

Disclaimer: This protocol is for the related compound morpholine and would require

optimization and validation for N-(2-Hydroxypropyl)morpholine.

Materials:

Sample containing N-(2-Hydroxypropyl)morpholine

Sodium nitrite

Hydrochloric acid

Dichloromethane

GC-MS instrument

Procedure:

Derivatization: React the sample with sodium nitrite under acidic conditions to form the N-

nitroso derivative.

Extraction: Extract the derivative from the aqueous solution using dichloromethane.

Analysis: Inject the extracted sample into the GC-MS system.

Illustrative GC-MS Parameters:

GC Column: Capillary column suitable for amine analysis.
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Oven Program: An initial temperature of 100°C held for 4 minutes, ramped to 120°C at

10°C/min and held for 3 minutes, then ramped to 250°C at 20°C/min and held for 5 minutes.

MS Detection: Electron ionization (EI) mode, monitoring for characteristic ions of the

derivatized compound.
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Analytical Workflow for Morpholine Derivatives via GC-MS

Sample Preparation
Aqueous or solid sample dissolution

Derivatization
Reaction with Sodium Nitrite in acidic medium

Step 1

Extraction
Liquid-liquid extraction with Dichloromethane

Step 2

GC-MS Analysis
Injection and separation on GC column

Step 3

Data Acquisition & Processing
Mass spectral analysis and quantification

Step 4
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Mechanism of Corrosion Inhibition

Aqueous Environment

Metal Surface

N-(2-Hydroxypropyl)morpholine

H₂CO₃ (Carbonic Acid)

Neutralizes

Protective Film

Forms

H₂O + CO₂

Fe (Iron)

Protects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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